![molecular formula C24H25FN2O3S B2588332 6-Fluoro-4-[(4-isopropylphenyl)sulfonyl]-3-(piperidin-1-ylcarbonyl)quinoline CAS No. 1111164-66-9](/img/structure/B2588332.png)
6-Fluoro-4-[(4-isopropylphenyl)sulfonyl]-3-(piperidin-1-ylcarbonyl)quinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the catalytic protodeboronation of pinacol boronic esters has been utilized in the synthesis of related compounds . A facile synthetic route to N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives has also been described .Chemical Reactions Analysis
The chemical reactions involving similar compounds involve catalytic protodeboronation of pinacol boronic esters utilizing a radical approach . This approach allows for formal anti-Markovnikov alkene hydromethylation, a valuable but unknown transformation .Scientific Research Applications
Photochemistry Applications
One study explored the photochemistry of quinolone derivatives, demonstrating their behavior under irradiation in aqueous solutions. The research highlighted the low-efficiency substitution of the fluoro group by an OH group, the influence of sodium sulfite or phosphate on the reaction course, and the photostability of these compounds under acidic conditions, which is crucial for understanding their stability and reactivity in pharmaceutical formulations (Mella, Fasani, & Albini, 2001).
Antibacterial Activity
Several papers have reported the synthesis and antibacterial activity of new quinolone derivatives, highlighting their effectiveness against both Gram-positive and Gram-negative bacteria. This includes novel tetracyclic and antimycobacterial activities, indicating a broad spectrum of potential medicinal applications. These studies contribute to the development of new antibiotics and provide insights into the structural modifications that enhance antibacterial potency (Taguchi et al., 1992), (Dinakaran et al., 2008).
Electrochemical Studies
Electrochemical studies on quinolone carboxylic acid and its precursors have been conducted, revealing mechanisms for the reduction of these compounds and developing electroanalytical methods for their quantitative analysis. This research is vital for understanding the electrochemical properties of quinolone derivatives, which could have implications for their synthesis and application in drug development (Srinivasu et al., 1999).
Synthesis and Structure-Activity Relationship (SAR)
Numerous studies have focused on the synthesis of quinolone derivatives and their structure-activity relationships, providing valuable information for the design of new compounds with enhanced antibacterial and pharmacological properties. These investigations shed light on the crucial aspects of molecular structure that impact the biological activity of fluoroquinolones, assisting in the optimization of their therapeutic efficacy (Chu, 1990), (Laborde et al., 1993).
properties
IUPAC Name |
[6-fluoro-4-(4-propan-2-ylphenyl)sulfonylquinolin-3-yl]-piperidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25FN2O3S/c1-16(2)17-6-9-19(10-7-17)31(29,30)23-20-14-18(25)8-11-22(20)26-15-21(23)24(28)27-12-4-3-5-13-27/h6-11,14-16H,3-5,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJANMLJSNRZWLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)S(=O)(=O)C2=C3C=C(C=CC3=NC=C2C(=O)N4CCCCC4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Fluoro-4-[(4-isopropylphenyl)sulfonyl]-3-(piperidin-1-ylcarbonyl)quinoline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.